Cas no 2172383-24-1 (7'-chloro-3',4'-dihydro-2'H-spirocyclohexane-1,1'-naphthalene-4'-one)

• Product Name: 7'-chloro-3',4'-dihydro-2'H-spirocyclohexane-1,1'-naphthalene-4'-one
• CAS No: 2172383-24-1
• MF: C₁₅H₁₇ClO
• MW: 248.747883558273
• CID: 6056100
• PubChem ID: 165502682
• Update Time: 2025-07-19

7'-chloro-3',4'-dihydro-2'H-spirocyclohexane-1,1'-naphthalene-4'-one Chemical and Physical Properties

Names and Identifiers

• 7'-chloro-3',4'-dihydro-2'H-spirocyclohexane-1,1'-naphthalene-4'-one
• EN300-1458022
• 7'-chloro-3',4'-dihydro-2'H-spiro[cyclohexane-1,1'-naphthalene]-4'-one
• 2172383-24-1

• Inchi： 1S/C15H17ClO/c16-11-4-5-12-13(10-11)15(9-6-14(12)17)7-2-1-3-8-15/h4-5,10H,1-3,6-9H2
• InChI Key： ZNKSPQLSAGUNKZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(CCC3(C=2C=1)CCCCC3)=O

Computed Properties

• Exact Mass: 248.0967929g/mol
• Monoisotopic Mass: 248.0967929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 17.1Ų

Additional information on 7'-chloro-3',4'-dihydro-2'H-spirocyclohexane-1,1'-naphthalene-4'-one

Research Briefing on 7'-Chloro-3',4'-dihydro-2'H-spirocyclohexane-1,1'-naphthalene-4'-one (CAS: 2172383-24-1)

The compound 7'-chloro-3',4'-dihydro-2'H-spirocyclohexane-1,1'-naphthalene-4'-one (CAS: 2172383-24-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the spirocyclic architecture of this molecule as a key feature enabling its interaction with various biological targets. The presence of the chloro substituent at the 7'-position and the cyclohexane ring fused to the naphthalene moiety contribute to its distinct physicochemical properties, making it a promising scaffold for medicinal chemistry optimization. Computational docking studies suggest high affinity for enzymes involved in inflammatory pathways, particularly those implicated in neurodegenerative diseases.

In vitro evaluations have demonstrated that 2172383-24-1 exhibits moderate inhibitory activity against cyclooxygenase-2 (COX-2) with an IC50 of 3.2 μM, while showing minimal effects on COX-1 (IC50 > 50 μM). This selectivity profile suggests potential as a lead compound for developing novel anti-inflammatory agents with reduced gastrointestinal side effects compared to traditional NSAIDs. Metabolic stability assays in human liver microsomes indicate a half-life of 42 minutes, prompting current research into structural modifications to improve pharmacokinetic properties.

The synthetic route to 7'-chloro-3',4'-dihydro-2'H-spirocyclohexane-1,1'-naphthalene-4'-one has been optimized in recent publications, with a new three-step procedure achieving an overall yield of 68%. Key improvements include the use of a palladium-catalyzed spirocyclization under mild conditions and a regioselective chlorination protocol. These advances have enabled gram-scale production for further biological evaluation.

Ongoing research is exploring the compound's potential in oncology, with preliminary data showing apoptosis induction in certain cancer cell lines at micromolar concentrations. Mechanistic studies indicate this effect may be mediated through modulation of the Bcl-2 protein family. However, significant work remains to elucidate the precise molecular targets and optimize the therapeutic index.

In conclusion, 2172383-24-1 represents an intriguing chemical entity with demonstrated biological activities warranting further investigation. Its development exemplifies contemporary strategies in drug discovery that leverage privileged spirocyclic scaffolds. Future directions include comprehensive structure-activity relationship studies and in vivo efficacy evaluations in disease-relevant models.